rac-(1R,2R)-N1,N1,N2-trimethylcyclohexane-1,2-diamine, trans
Overview
Description
The description of a compound typically includes its IUPAC name, common names, and structural formula. It may also include its role or significance in scientific research or industry .
Synthesis Analysis
The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound. The synthesis analysis includes the methods used, the reagents and catalysts involved, and the conditions under which the reactions occur .Molecular Structure Analysis
The molecular structure of a compound is determined using various spectroscopic techniques, including NMR, IR, and Mass Spectrometry. The structure is then analyzed in terms of its geometry, bond lengths and angles, and electronic structure .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This includes the reactants and products, the mechanism of the reaction, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, optical activity, and stability. These properties are determined using various experimental techniques.Scientific Research Applications
Efficient Synthesis of Enantiomerically Pure trans-Diamines
A study describes a new pathway for producing a highly optically pure isomer of trans-N1,N2-dimethylcyclohexane-1,2-diamine. This involves cyclohexene oxide reacting with aqueous methylamine, followed by cyclisation and ring-opening reactions, leading to rac-trans- N1,N2-dimethylcyclohexane-1,2-diamine. The enantiomers were obtained via kinetic resolution using tartaric acid (Yan-Hong Shen et al., 2013).
Asymmetric Hydrogenation of Ketones
Ruthenium(II) complexes based on the inexpensive and easy-to-prepare rac- and (S,S)-1,2-bis((diphenylphosphino)methyl)cyclohexane form highly active and enantioselective catalysts for the asymmetric hydrogenation of a wide range of aryl and heteroaryl ketones (S. Doherty et al., 2007).
Chiral Mononuclear and One-dimensional Cadmium(II) Complexes
Research on (1R,2R)-N1,N2-bis(pyridinylmethyl)cyclohexane-1,2-diamine derivatives led to the formation of chiral mononuclear and one-dimensional polymeric cadmium(II) complexes. These complexes show luminescent properties and potential application as optical materials due to their chiral organic ligands and complexes (Lin Cheng et al., 2013).
Homochiral vs Racemic Polymorphs of Spin-crossover Iron(II) Complexes
A study synthesizes homochiral complexes and investigates their spin-crossover (SCO) behaviors compared to their racemic counterparts. It was found that homochiral and racemic polymorphs display different SCO behaviors due to intermolecular interactions, suggesting the potential to fine-tune SCO behaviors of polymorphic complexes by alternating chiral and racemic ligands (T. Ma et al., 2020).
Synthesis and Characterization of Zn(II) and Cu(II) Complexes for Polymerisation
A series of Zn(II) and Cu(II) complexes based on (chiral substituent)(diethyl)-ethanediamine derivatives were synthesized, showing effective polymerisation of rac-lactide and yielding heterotactic polylactide (PLA). These findings indicate the role of steric hindrance in the ring-opening polymerization (ROP) activity of these complexes (Mi-Sung Kang et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(1R,2R)-N1,N1,N2-trimethylcyclohexane-1,2-diamine, trans can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product. The key steps in the synthesis pathway include the preparation of cyclohexanone, the conversion of cyclohexanone to cyclohexanone oxime, the reduction of cyclohexanone oxime to cyclohexylamine, and the N-methylation of cyclohexylamine to yield rac-(1R,2R)-N1,N1,N2-trimethylcyclohexane-1,2-diamine, trans.", "Starting Materials": [ "Cyclohexane", "Acetone", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Hydrogen gas", "Palladium on carbon", "Methyl iodide" ], "Reaction": [ "Step 1: Cyclohexanone is prepared by the oxidation of cyclohexane using a suitable oxidizing agent.", "Step 2: Cyclohexanone is converted to cyclohexanone oxime by reaction with hydroxylamine hydrochloride in the presence of sodium hydroxide.", "Step 3: Cyclohexanone oxime is reduced to cyclohexylamine using hydrogen gas and palladium on carbon as a catalyst.", "Step 4: Cyclohexylamine is N-methylated by reaction with methyl iodide to yield rac-(1R,2R)-N1,N1,N2-trimethylcyclohexane-1,2-diamine, trans." ] } | |
CAS RN |
67198-26-9 |
Molecular Formula |
C9H20N2 |
Molecular Weight |
156.3 |
Purity |
95 |
Origin of Product |
United States |
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